Cas no 2034311-73-2 (cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone)

• Product Name: cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034311-73-2
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5377449
• Update Time: 2025-06-07

cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C10H14N4O/c15-10(8-2-1-3-8)13-6-9(7-13)14-5-4-11-12-14/h4-5,8-9H,1-3,6-7H2
• InChI Key： WYYCCLBTFRIMLB-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(N1CC(N2C=CN=N2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone

Professional Introduction to Compound with CAS No. 2034311-73-2 and Product Name: Cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone

The compound identified by the CAS number 2034311-73-2 and the product name Cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a cyclobutyl moiety linked to a methanone group, which is further substituted with a triazolyl azetidinyl unit. This specific arrangement of functional groups suggests a high degree of molecular complexity, making it an intriguing candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, particularly those containing nitrogen atoms, are known for their diverse biological activities and have been widely explored in the design of therapeutic agents. The presence of both triazole and azetidine rings in Cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone introduces multiple sites for interaction with biological targets, which could enhance its pharmacological properties. Such structural features are often associated with compounds that exhibit potent activity against various diseases, including infectious diseases and cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclobutyl group provides rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Meanwhile, the methanone group serves as a versatile linker that can be modified to introduce additional functional groups or to optimize pharmacokinetic profiles. The triazolyl azetidinyl moiety is particularly noteworthy, as it has been shown to interact with biological receptors in ways that could lead to therapeutic effects.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. Triazoles are known for their ability to form stable complexes with metal ions and other biological molecules, which can be exploited for therapeutic purposes. For instance, triazole derivatives have been investigated for their antifungal and antiviral properties. In the case of Cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone, the triazole ring may contribute to its biological activity by interacting with specific enzymes or receptors involved in disease pathways.

The azetidine ring is another key structural feature that warrants further exploration. Azetidine derivatives have been studied for their potential applications in treating neurological disorders, inflammation, and infectious diseases. The combination of a triazole and an azetidine ring in this compound suggests that it may exhibit multiple modes of action, thereby increasing its therapeutic efficacy. This dual functionality could make it particularly useful in treating complex diseases that require multifaceted approaches.

From a synthetic chemistry perspective, Cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone presents an interesting challenge due to its complex structure. The synthesis of this compound would require careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, which bodes well for future research in this area.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it may exhibit promising activity against certain disease targets. However, further research is needed to fully elucidate its mechanism of action and to determine its safety and efficacy profile. Clinical trials will be essential in evaluating whether this compound can translate into a viable therapeutic agent.

In conclusion, Cyclobutyl-[3-(triazol-1-yl)azetidin-1-yl]methanone represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see continued advancements in drug development and therapeutic treatments.